N-(5-(4-(trifluoromethyl)phenyl)-1,3,4-oxadiazol-2-yl)cyclopropanecarboxamide

• IUPAC Name: N-[5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C13H10F3N3O2/c14-13(15,16)9-5-3-8(4-6-9)11-18-19-12(21-11)17-10(20)7-1-2-7/h3-7H,1-2H2,(H,17,19,20)
• InChI Key: YHZRNCWJCVFGLI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=NN=C(O2)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C13H10F3N3O2
• Molecular Weight: 297.23 g/mol

Description

N-(5-(4-(trifluoromethyl)phenyl)-1,3,4-oxadiazol-2-yl)cyclopropanecarboxamide, also known as TFP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. TFP is a cyclopropane-containing oxadiazole derivative that has been shown to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-fibrotic effects. In

Scientific Research Applications

Anticancer Applications

Research has shown that derivatives of 1,3,4-oxadiazole, similar in structure to N-(5-(4-(trifluoromethyl)phenyl)-1,3,4-oxadiazol-2-yl)cyclopropanecarboxamide, have been synthesized and evaluated for their anticancer activities. A study by Ravinaik et al. (2021) reported the design, synthesis, and evaluation of substituted benzamides with 1,3,4-oxadiazole rings showing moderate to excellent anticancer activity against various cancer cell lines, indicating the potential of these compounds in cancer therapy (Ravinaik et al., 2021).

Antimicrobial and Antitubercular Activity

Compounds featuring 1,3,4-oxadiazole structures have also been explored for their antimicrobial properties. For instance, Jadhav et al. (2017) synthesized novel compounds derived from 1,3,4-oxadiazole and evaluated their antimicrobial activities, showing moderate to good activities against tested bacterial and fungal strains (Jadhav et al., 2017). Another study by Nayak et al. (2016) focused on synthesizing and screening N-(4-(5-aryl-3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-pyrazol-1-yl)phenyl)-4-amide derivatives, demonstrating significant antitubercular activities against Mycobacterium tuberculosis (Nayak et al., 2016).

Material Science and Polymer Applications

Fluorinated heterocyclic compounds, including those with 1,3,4-oxadiazole units, have been synthesized for their application in material science. Hamciuc et al. (2001) reported the synthesis of thermostable fluorinated heterocyclic polyamides with good electrical insulating properties and thermal stability, highlighting the utility of these compounds in developing advanced materials (Hamciuc et al., 2001).